[2,15,17-Trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(4-methylpiperazin-1-yl)iminomethyl]-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate

• IUPAC Name: [2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(4-methylpiperazin-1-yl)iminomethyl]-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate
• InChI: InChI=1S/C43H56N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-51H,15-18H2,1-10H3,(H,45,55)
• InChI Key: IHHAOHNZEKYBLG-UHFFFAOYSA-N
• Canonical SMILES: CC1C=CC=C(C(=O)NC2=C(C(=O)C3=C(C2=O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)C=NN5CCN(CC5)C)C
• Molecular Formula: C43H56N4O12
• Molecular Weight: 820.9 g/mol

Description

This compound is a structurally complex rifamycin derivative, characterized by a tetracyclic core with multiple hydroxyl, methoxy, and methyl substituents. Its defining feature is the 4-methylpiperazinyl iminomethyl group at position 26, which distinguishes it from other rifamycin analogs. Rifamycins are ansamycin antibiotics that inhibit bacterial RNA polymerase, and modifications to their side chains often influence their pharmacological properties, including solubility, bioavailability, and spectrum of activity . The compound’s molecular formula is inferred to be approximately C₄₃H₅₄N₄O₁₂, with an exact mass of 822.357 Da (based on mass spectrometry data in ). Its stereochemical complexity, including nine defined stereocenters, suggests stringent synthesis and purification requirements .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [2,15,17-Trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(4-methylpiperazin-1-yl)iminomethyl]-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate involves multiple steps, including the formation of key intermediates and the use of specific reagents and catalysts. The exact synthetic route and reaction conditions can vary depending on the desired yield and purity of the final product.

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions: [2,15,17-Trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(4-methylpiperazin-1-yl)iminomethyl]-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of functional groups such as hydroxyl, methoxy, and iminomethyl groups.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

[2,15,17-Trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(4-methylpiperazin-1-yl)iminomethyl]-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential biological activity and interactions with biomolecules. In medicine, it is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities. In industry, it is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [2,15,17-Trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(4-methylpiperazin-1-yl)iminomethyl]-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzyme activity, modulation of signaling pathways, and alteration of gene expression. The exact molecular targets and pathways involved depend on the specific biological context and the concentration of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with key analogs, focusing on structural variations, molecular properties, and biological implications:

Compound	Molecular Formula	Key Structural Features	Biological Activity/Implications	References
Target Compound	~C₄₃H₅₄N₄O₁₂	4-Methylpiperazinyl iminomethyl at C26; multiple hydroxyl/methoxy groups	Likely enhanced RNA polymerase binding due to iminomethyl group; potential for improved solubility
Rifamycin SV	C₃₇H₄₅NO₁₂	Native rifamycin core; lacks the 4-methylpiperazinyl substituent	Broad-spectrum antibiotic; limited oral bioavailability
Rifaximin (Xifaxan)	C₄₃H₅₁N₃O₁₁	Additional oxa/aza rings; modified side chain at C26	Used for gastrointestinal infections due to minimal systemic absorption
() Cyclopentylpiperazinyl derivative	C₄₄H₅₈N₄O₁₂	Cyclopentylpiperazinyl group at C26 (vs. methylpiperazinyl)	Increased lipophilicity may enhance tissue penetration
() Bis(2-ethoxyethyl)amino derivative	C₄₆H₆₄N₄O₁₃	Bis(2-ethoxyethyl)amino group at C28	Extended ethoxy chains could improve pharmacokinetics but may reduce target affinity
Abiraterone Acetate ()	C₂₆H₃₃NO₂	Steroidal structure with 17-(3-pyridyl) substituent	CYP17A1 inhibitor; unrelated mechanism (cancer therapy) but highlights substituent-driven activity

Key Structural and Functional Differences:

Substituent at C26: The 4-methylpiperazinyl iminomethyl group in the target compound may enhance interactions with bacterial RNA polymerase compared to Rifamycin SV’s native structure . Rifaximin’s bulkier substituents reduce systemic absorption, making it ideal for localized infections .

Bis(2-ethoxyethyl)amino substituents () introduce polar ethoxy groups, balancing solubility and membrane permeability .

Stereochemical Complexity :

• The target compound’s nine stereocenters necessitate precise synthesis, unlike simpler derivatives like Rifaximin .

Research Findings and Pharmacological Insights

• Enzyme Inhibition : Modifications at C26 significantly affect enzyme binding. For example, abiraterone acetate () shows how substituent size and polarity modulate IC₅₀ values for cytochrome P450 enzymes, suggesting analogous structure-activity relationships in rifamycin derivatives .
• Synthetic Challenges : The compound’s stereochemical complexity (nine stereocenters) contrasts with Rifaximin’s relative simplicity, underscoring higher production costs and purity requirements .